Cas no 1341341-77-2 (2-amino-2-methyl-5-(3-methyl-1H-pyrazol-1-yl)pentanoic acid)

• Product Name: 2-amino-2-methyl-5-(3-methyl-1H-pyrazol-1-yl)pentanoic acid
• CAS No: 1341341-77-2
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5950062
• PubChem ID: 64451354
• Update Time: 2025-06-07

2-amino-2-methyl-5-(3-methyl-1H-pyrazol-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-pentanoic acid, α-amino-α,3-dimethyl-
• 2-Amino-2-methyl-5-(3-methyl-1h-pyrazol-1-yl)pentanoic acid
• AKOS013774920
• 1341341-77-2
• CS-0344001
• EN300-1123278
• 2-amino-2-methyl-5-(3-methyl-1H-pyrazol-1-yl)pentanoic acid

• Inchi： 1S/C10H17N3O2/c1-8-4-7-13(12-8)6-3-5-10(2,11)9(14)15/h4,7H,3,5-6,11H2,1-2H3,(H,14,15)
• InChI Key： VETWQGSUPSDMOM-UHFFFAOYSA-N
• SMILES： C(N1C=CC(C)=N1)CCC(N)(C)C(=O)O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 382.8±42.0 °C(Predicted)
• pka: 2.49±0.44(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-methyl-5-(3-methyl-1H-pyrazol-1-yl)pentanoic acid

Introduction to 2-amino-2-methyl-5-(3-methyl-1H-pyrazol-1-yl)pentanoic acid (CAS No. 1341341-77-2)

2-amino-2-methyl-5-(3-methyl-1H-pyrazol-1-yl)pentanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 1341341-77-2, this compound represents a unique structural motif characterized by a pentanoic acid backbone substituted with an amino group at the second carbon, a methyl group at the second carbon, and a 3-methyl-1H-pyrazol-1-yl moiety at the fifth carbon. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The 3-methyl-1H-pyrazol-1-yl substituent is particularly noteworthy, as pyrazole derivatives are widely recognized for their pharmacological significance. Pyrazole scaffolds are integral to numerous therapeutic agents, exhibiting activities ranging from antiviral to anti-inflammatory effects. The incorporation of this moiety into the pentanoic acid framework suggests potential applications in drug discovery, particularly in the development of novel small-molecule inhibitors or modulators of biological pathways.

In recent years, there has been growing interest in the use of heterocyclic compounds as pharmacophores due to their ability to interact with biological targets in precise ways. The 2-amino-2-methyl-5-(3-methyl-1H-pyrazol-1-yl)pentanoic acid structure combines the versatility of the pentanoic acid backbone with the bioisosteric properties of pyrazole, creating a compound with potential utility in medicinal chemistry. This combination may facilitate the design of molecules with enhanced binding affinity and selectivity for specific biological receptors.

One of the most compelling aspects of this compound is its potential role as a building block in the synthesis of more complex pharmacological entities. The presence of multiple reactive sites—such as the amino group, carboxylic acid, and pyrazole ring—provides chemists with ample opportunities for further functionalization. This flexibility is crucial in drug development, where modifications to a lead compound can significantly alter its pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging molecular modeling techniques, scientists can explore how 2-amino-2-methyl-5-(3-methyl-1H-pyrazol-1-yl)pentanoic acid interacts with target proteins or enzymes. These studies have revealed that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders or inflammatory diseases. Such findings underscore its potential as a scaffold for therapeutic intervention.

The synthesis of 2-amino-2-methyl-5-(3-methyl-1H-pyrazol-1-yl)pentanoic acid presents an intriguing challenge due to its complex structural features. Traditional synthetic routes involve multi-step organic transformations, including condensation reactions, cyclization processes, and functional group interconversions. However, recent innovations in synthetic methodology have streamlined these processes, making it more feasible to produce this compound on a scalable basis.

For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyrazole ring efficiently. These methods not only improve yields but also reduce waste generation, aligning with green chemistry principles. Additionally, asymmetric synthesis techniques have been explored to achieve enantioselective production, which is critical for pharmaceutical applications where stereochemistry plays a pivotal role in determining biological activity.

The biological evaluation of 2-amino-2-methyl-5-(3-methyl-1H-pyrazol-1-y)pentanoic acid has yielded promising results in preclinical studies. Researchers have observed that certain derivatives exhibit dose-dependent inhibition of target enzymes with high selectivity profiles. This selectivity is key to minimizing side effects and improving patient outcomes when such compounds are developed into drugs.

In conclusion, 2-amino--methyl--5-(3--methyl--lH--pyrazol-l-y)pentanoic acid (CAS No. 13413417--77--) represents a structurally intriguing compound with significant potential in pharmaceutical research and development Its unique combination of functional groups makes it an attractive scaffold for designing novel bioactive molecules Further exploration into its synthetic pathways and biological activities will likely uncover new therapeutic opportunities particularly in areas such as metabolic diseases inflammation and cancer treatment